N~2~-(2-chlorophenyl)-N~1~-(2-phenylethyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2-chloroanilino]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C22H21ClN2O3S/c23-20-13-7-8-14-21(20)25(29(27,28)19-11-5-2-6-12-19)17-22(26)24-16-15-18-9-3-1-4-10-18/h1-14H,15-17H2,(H,24,26)
• InChI Key: NIIAVBUKPKQYDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CN(C2=CC=CC=C2Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H21ClN2O3S
• Molecular Weight: 428.9 g/mol

Description

N~2~-(2-chlorophenyl)-N~1~-(2-phenylethyl)-N~2~-(phenylsulfonyl)glycinamide, commonly known as CGP 49823, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to a class of drugs known as glycine site antagonists and has been studied extensively for its effects on the central nervous system.

Mechanism of Action

CGP 49823 acts as a competitive antagonist at the glycine site of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation. By blocking the glycine site, CGP 49823 can modulate the activity of the NMDA receptor, leading to changes in synaptic plasticity and neuronal excitability.
Biochemical and Physiological Effects:
CGP 49823 has been shown to have a range of biochemical and physiological effects, including the modulation of neuronal excitability, the regulation of synaptic plasticity, and the reduction of oxidative stress. The compound has also been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

CGP 49823 has several advantages for use in lab experiments, including its high potency and selectivity for the glycine site of the NMDA receptor. However, the compound has limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of CGP 49823, including the investigation of its potential therapeutic applications in various neurological disorders, the development of more potent and selective compounds, and the exploration of its mechanisms of action. Additionally, further research is needed to better understand the safety and toxicity of CGP 49823 and other glycine site antagonists.

Synthesis Methods

CGP 49823 can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the reaction of 2-chlorobenzylamine with 2-phenylethyl isocyanide to form the intermediate product, which is then reacted with phenylsulfonyl chloride to yield the final product.

Scientific Research Applications

CGP 49823 has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, stroke, and schizophrenia. The compound acts as an antagonist at the glycine site of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation.